Cas no 22031-52-3 (6-Azabicyclo[3.2.0]heptan-7-one)

• Product Name: 6-Azabicyclo[3.2.0]heptan-7-one
• CAS No: 22031-52-3
• MF: C₆H₉NO
• MW: 111.141761541367
• MDL: MFCD01863277
• CID: 275558
• PubChem ID: 549320
• Update Time: 2025-09-27

6-Azabicyclo[3.2.0]heptan-7-one Chemical and Physical Properties

Names and Identifiers

• 6-Azabicyclo[3.2.0]heptan-7-one
• 2-amino-cyclopentanecarboxylic acid
• cis-2-aza-3-oxobicyclo<3.2.0>heptane
• AXDBIGNYXNSBHV-UHFFFAOYSA-N
• 6-Azabicyclo[3,2,0]heptan-7-one
• 6-Azabicyclo[3.2.0]heptane-7-one
• SB11924
• NE41504
• 6-Azabicyclo[3.2.0]heptan-7-one #
• A50009
• Z1262398361
• 22031-52-3
• DTXSID50338481
• CHEMBL178335
• SCHEMBL775110
• EN300-84239
• 6-Aza-bicyclo[3.2.0]heptan-7-one
• 39155-94-7
• 6-AZABICYCLO[3.2.0]HEPTAN-7-ONE 6-AZABICYCLO[3.2.0]HEPTAN-7-ONE
• FT-0720674
• AKOS009156546
• CS-0063926
• SB46050
• D70003
• CS-15893
• MFCD01863277
• Z1250169685
• A878794
• 6-Azabicyclo[3.2.0]heptan-7-one, (1R-cis)-
• SY246407
• 6-AZABICYCLO[3.2.0]HEPTAN-7-ONE6-AZABICYCLO[3.2.0]HEPTAN-7-ONE
• DB-020153

• MDL： MFCD01863277
• Inchi： 1S/C6H9NO/c8-6-4-2-1-3-5(4)7-6/h4-5H,1-3H2,(H,7,8)
• InChI Key： AXDBIGNYXNSBHV-UHFFFAOYSA-N
• SMILES： O=C1C2CCCC2N1

Computed Properties

• Exact Mass: 111.06800
• Monoisotopic Mass: 111.068414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.2
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: Not available
• Density: 1.0656 (rough estimate)
• Melting Point: 45-50 °C
• Boiling Point: 208.27°C (rough estimate)
• Flash Point: 160.9°C
• Refractive Index: 1.4729 (estimate)
• PSA: 29.10000
• LogP: 0.61370
• Solubility: Not available

6-Azabicyclo[3.2.0]heptan-7-one Security Information

• Hazard Category Code： 36/37/38-11
• Safety Instruction： 37/39-26-16
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R11
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams